molecular formula C7H7NO B6253246 5-ethyl-3-ethynyl-1,2-oxazole CAS No. 2137530-80-2

5-ethyl-3-ethynyl-1,2-oxazole

Cat. No. B6253246
CAS RN: 2137530-80-2
M. Wt: 121.1
InChI Key:
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Description

5-ethyl-3-ethynyl-1,2-oxazole is a derivative of oxazole . Oxazole is an important heterocyclic nucleus having a wide spectrum of biological activities . It is a doubly unsaturated 5-membered ring having one oxygen atom at position 1 and a nitrogen at position 3 separated by a carbon in-between .

Future Directions

Oxazole derivatives continue to draw the attention of researchers around the globe due to their wide spectrum of biological activities and their potential for the synthesis of new chemical entities in medicinal chemistry . Future research may focus on synthesizing various oxazole derivatives, including 5-ethyl-3-ethynyl-1,2-oxazole, and screening them for various biological activities.

properties

{ "Design of the Synthesis Pathway": "The synthesis of 5-ethyl-3-ethynyl-1,2-oxazole can be achieved through a two-step process involving the reaction of ethyl propiolate with ethyl oxalate followed by cyclization of the resulting intermediate.", "Starting Materials": [ "Ethyl propiolate", "Ethyl oxalate", "Sodium ethoxide", "Acetic acid", "Water" ], "Reaction": [ "Step 1: Ethyl propiolate is reacted with ethyl oxalate in the presence of sodium ethoxide to form the intermediate ethyl 2-oxo-3-ethynylbutanoate.", "Step 2: The intermediate is then cyclized by heating with acetic acid and water to form 5-ethyl-3-ethynyl-1,2-oxazole." ] }

CAS RN

2137530-80-2

Molecular Formula

C7H7NO

Molecular Weight

121.1

Purity

95

Origin of Product

United States

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